Cas no 53586-78-0 ( )

• Product Name: &nbsp
• CAS No: 53586-78-0
• MF: C₂₁H₂₁NO
• MW: 303.397545576096
• CID: 938768
• PubChem ID: 324045
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID90314724
• NSC287553
• 53586-78-0
• 2-Oxo-3-phenyl-3-(2-phenylethyl)cyclohexane-1-carbonitrile
• NSC-287553
•  

• Inchi： 1S/C21H21NO/c22-16-18-10-7-14-21(20(18)23,19-11-5-2-6-12-19)15-13-17-8-3-1-4-9-17/h1-6,8-9,11-12,18H,7,10,13-15H2
• InChI Key： CQZPUJPZJWTUIE-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)CCCC1(C1C=CC=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.16243
• Monoisotopic Mass: 303.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86